Cas no 42116-55-2 (methyl 3-{(tert-butoxy)carbonylamino}propanoate)

• Product Name: methyl 3-{(tert-butoxy)carbonylamino}propanoate
• CAS No: 42116-55-2
• MF: C₉H₁₇NO₄
• MW: 203.23558306694
• MDL: MFCD12198407
• CID: 1032626
• PubChem ID: 11687095
• Update Time: 2025-06-25

methyl 3-{(tert-butoxy)carbonylamino}propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-((tert-butoxycarbonyl)amino)propanoate
• methyl 3-(tert-butoxycarbonylamino)propanoate
• methyl 3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate
• Methyl 3-(Boc-amino)propanoate
• EN300-60129
• GUYURTCMYDHGKH-UHFFFAOYSA-N
• SY184612
• N-(t-butyloxycarbonyl)-beta-alanine methyl ester
• methyl 3-tert-butoxycarbonylamino-propionate
• MFCD12198407
• methyl3-tert-butoxycarbonylamino-propionate
• Z98579239
• methyl 3-{[(tert-butoxy)carbonyl]amino}propanoate
• CS-0154373
• N-Boc-beta-Alanine-methyl ester
• DA-32808
• AKOS009019070
• SCHEMBL1256643
• Methyl 3-([(tert-butoxy)carbonyl]amino)propanoate
• METHYL 3-[(TERT-BUTOXYCARBONYL)AMINO]PROPANOATE
• Methyl3-((tert-butoxycarbonyl)amino)propanoate
• A913405
• DTXSID80470606
• 42116-55-2
• methyl 3-t-butyloxycarbonylamino-propionate
• C75127
• DS-6235
• methyl 3-{(tert-butoxy)carbonylamino}propanoate

• MDL： MFCD12198407
• Inchi： 1S/C9H17NO4/c1-9(2,3)14-8(12)10-6-5-7(11)13-4/h5-6H2,1-4H3,(H,10,12)
• InChI Key： GUYURTCMYDHGKH-UHFFFAOYSA-N
• SMILES： O(C(NCCC(=O)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 203.11575802g/mol
• Monoisotopic Mass: 203.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 64.6Ų

methyl 3-{(tert-butoxy)carbonylamino}propanoate Security Information

• Hazard Statement： H315-H319-H335

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 3-{(tert-butoxy)carbonylamino}propanoate

Methyl 3-{(tert-butoxy)carbonylamino}propanoate (CAS No. 42116-55-2): A Comprehensive Overview

Methyl 3-{(tert-butoxy)carbonylamino}propanoate (CAS No. 42116-55-2) is a versatile organic compound that has gained significant attention in the fields of chemical synthesis, pharmaceutical research, and material science. This compound, often referred to as Boc-protected amino acid methyl ester, plays a crucial role in the synthesis of peptides and other biologically active molecules due to its unique structural properties and reactivity.

The chemical structure of methyl 3-{(tert-butoxy)carbonylamino}propanoate consists of a methyl ester group, an amino group protected by a tert-butoxycarbonyl (Boc) moiety, and a propionic acid backbone. The Boc protecting group is particularly valuable as it can be selectively removed under mild acidic conditions, making it an ideal choice for stepwise synthesis of complex molecules.

In recent years, the use of methyl 3-{(tert-butoxy)carbonylamino}propanoate in the synthesis of peptides has been extensively studied. Peptides are essential biomolecules with a wide range of applications, including drug delivery, enzyme inhibition, and therapeutic agents. The Boc protection strategy allows for the sequential addition of amino acids in a controlled manner, ensuring high yields and purity of the final product.

One notable application of methyl 3-{(tert-butoxy)carbonylamino}propanoate is in the development of novel antibiotics. The ability to synthesize custom peptides with specific functionalities has opened new avenues for combating antibiotic-resistant bacteria. For example, researchers have used this compound to create cyclic peptides that exhibit potent antimicrobial activity against multidrug-resistant pathogens.

Beyond peptide synthesis, methyl 3-{(tert-butoxy)carbonylamino}propanoate has also found applications in the field of material science. Its unique properties make it suitable for the synthesis of functional polymers and nanomaterials. These materials can be used in various applications, such as drug delivery systems, sensors, and coatings. The ability to fine-tune the properties of these materials through controlled polymerization reactions is a significant advantage.

The stability and reactivity of methyl 3-{(tert-butoxy)carbonylamino}propanoate have been extensively characterized in both aqueous and organic solvents. This compound is generally stable under standard laboratory conditions but can be sensitive to strong acids and bases. Proper handling and storage are essential to maintain its integrity and ensure consistent performance in synthetic reactions.

In terms of safety and environmental impact, methyl 3-{(tert-butoxy)carbonylamino}propanoate is considered relatively safe when handled properly. However, like many organic compounds, it should be used with appropriate personal protective equipment (PPE) to minimize exposure risks. Additionally, waste disposal should follow local regulations to prevent environmental contamination.

The market demand for methyl 3-{(tert-butoxy)carbonylamino}propanoate continues to grow due to its diverse applications in pharmaceuticals, biotechnology, and materials science. Leading chemical suppliers offer high-purity grades of this compound to meet the stringent requirements of research laboratories and industrial processes.

In conclusion, methyl 3-{(tert-butoxy)carbonylamino}propanoate (CAS No. 42116-55-2) is a valuable building block in modern chemical synthesis. Its unique properties make it an indispensable tool for researchers working on peptide synthesis, drug development, and advanced materials. As new applications continue to emerge, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.